Cas no 110880-45-0 (1H-Imidazo[4,5-c]pyridin-4-amine,1-[5-S-(3-amino-3-carboxypropyl)-3-deoxy-5-thio-b-D-erythro-pentofuranosyl]-, (S)- (9CI))

• Product Name: 1H-Imidazo[4,5-c]pyridin-4-amine,1-[5-S-(3-amino-3-carboxypropyl)-3-deoxy-5-thio-b-D-erythro-pentofuranosyl]-, (S)- (9CI)
• CAS No: 110880-45-0
• MF: C₁₅H₂₁N₅O₄S
• MW: 367.42334151268
• CID: 195725
• PubChem ID: 194873
• Update Time: 2025-04-19

1H-Imidazo[4,5-c]pyridin-4-amine,1-[5-S-(3-amino-3-carboxypropyl)-3-deoxy-5-thio-b-D-erythro-pentofuranosyl]-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[4,5-c]pyridin-4-amine,1-[5-S-(3-amino-3-carboxypropyl)-3-deoxy-5-thio-b-D-erythro-pentofuranosyl]-, (S)- (9CI)
• 1H-Imidazo[4,5-c]pyridin-4-amine,1-[5-S-(3-amino-3-carboxypropyl)-3-deoxy-5-thio-b-D-erythro-p...
• 2-amino-4-[[5-(4-aminoimidazo[4,5-c]pyridin-1-yl)-4-hydroxyoxolan-2-yl]methylsulfanyl]butanoic acid
• S-3'-deoxy-3-deazaadenosylhomocysteine
• (2S)-2-amino-4-({[(2S,4R,5R)-5-(4-amino-1H-imidazo[4,5-c]pyridin-1-yl)-4-hydroxytetrahydrofuran-2-yl]methyl}sulfanyl)butanoic acid (non-preferred name)
• 3-Ddado-hcy
• (2S)-2-amino-4-[[(2S,4R,5R)-5-(4-aminoimidazo[4,5-c]pyridin-1-yl)-4-hydroxyoxolan-2-yl]methylsulfanyl]butanoic acid
• 110880-45-0

• Inchi： 1S/C15H21N5O4S/c16-9(15(22)23)2-4-25-6-8-5-11(21)14(24-8)20-7-19-12-10(20)1-3-18-13(12)17/h1,3,7-9,11,14,21H,2,4-6,16H2,(H2,17,18)(H,22,23)/t8-,9-,11+,14+/m0/s1
• InChI Key： QJGGZPIWCXHXGB-HFAYUQKSSA-N
• SMILES： S(CC[C@@H](C(=O)O)N)C[C@@H]1C[C@H]([C@H](N2C=NC3C(N)=NC=CC2=3)O1)O

Computed Properties

• Exact Mass: 367.131
• Monoisotopic Mass: 367.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 175Ų

Experimental Properties

• Density: 1.7
• Boiling Point: 743.1°Cat760mmHg
• Flash Point: 403.2°C
• Refractive Index: 1.773